Cas no 105-56-6 (ethyl 2-cyanoacetate)

• Product Name: ethyl 2-cyanoacetate
• CAS No: 105-56-6
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00001940
• CID: 35335
• PubChem ID: 7764
• Update Time: 2025-04-18

ethyl 2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyanoacetate
• 2-cyano-aceticacidethylester
• Acetic acid,2-cyano-, ethyl ester
• Aceticacid,cyano-,ethylester
• Cyanacetate ethyle
• Cyanessigester
• cyanoacetated’ethyle
• Cyanoacetic ester
• Ethyl Cyanoacetate
• Cyanoacetic Acid Ethyl Ester
• ECYA
• CL079
• usafkf-25
• NCCH2COOC2H5
• Ethylcyanacetat
• ethylcyanacetate
• Ethylcyanoacetat
• USAF kf-25
• cyanoaceticester
• Ethyl cyanacetate
• Acetic acid, cyano-, ethyl ester
• Ethyl cyanoethanoate
• Estere cianoacetico
• ethyl cyano acetate
• Malonic acid ethyl ester nitrile
• Cyanacetate ethyle [German]
• Cyanoacetic acid, ethyl ester
• Ethylester kyseliny kyanoctove
• Estere cianoacetico [Italian]
• UN2666
• Acetic acid, 2-cyano-, ethyl ester
• Ethylester kysel
• InChI=1/C5H7NO2/c1-2-8-5(7)3-4-6/h2-3H2,1H
• Ethylester kyseliny kyanoctove [Czech]
• EN300-19206
• ETHYLCYANOACETATE
• FT-0668210
• ethyl 2-cyanoethanoate
• Malonic acid, ethyl ester nitrile
• NCGC00257988-01
• Ethyl cyanoacetate [UN2666] [Keep away from food]
• Ethyl2-Cyanoacetate-13C15N
• ETHYL CYANOACETATE [MI]
• HSDB 2769
• F0001-0108
• X9N006U0F8
• DTXCID506718
• Ethyl 2-cyanoacetate;Cyanoacetic acid ethyl ester
• NSC-8844
• SCHEMBL70685
• Ethyl cyanoacetate, >=98%
• NCGC00248613-01
• BCP25865
• NSC8844
• ethyl 2 cyanoacetate
• cyano acetic acid ethyl ester
• Tox21_200434
• UNII-X9N006U0F8
• Q-201084
• FT-0626174
• MFCD00001940
• EINECS 203-309-0
• Ethyl ester of cyanoacetic acid
• WLN: NC1VO2
• NS00008396
• cyanoacetic acid ethylester
• 105-56-6
• ethyl-2-cyanoacetate
• BRN 0605871
• NSC 8844
• STR00038
• AI3-19027
• ethyl-cyanoacetate
• UN 2666
• ethyl alpha-cyanoacetate
• AKOS000118956
• cyano-acetic acid ethyl ester
• C90336
• DTXSID9026718
• J-001448
• Q1146961
• CAS-105-56-6
• ACETIC ACID,CYANO,ETHYL ESTER
• EC 203-309-0
• cyano acetic acid ethylester
• CHEMBL3186698
• 2-cyanoacetic acid ethyl ester
• ETHYL CYANOACETATE [HSDB]
• ACID ETHYL ESTER NITRILE
• STL163545
• DB-012763
• ethyl cyanoacetic acid
• Acetic acid, cyano, ethyl ester
• BBL012203
• CYANACETATE ETHYLE (GERMAN)
• ethyl cyanoacetate, 14C-labeled
• 203-309-0
• ethyl 2-cyanoacetate

• MDL： MFCD00001940
• Inchi： 1S/C5H7NO2/c1-2-8-5(7)3-4-6/h2-3H2,1H3
• InChI Key： ZIUSEGSNTOUIPT-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CC
• BRN： 605871

Computed Properties

• Exact Mass: 113.04800
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 00
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP: 0.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4

Experimental Properties

• Color/Form: Colorless liquid with slight odor. [1]
• Density: 1.063 g/mL at 25 °C(lit.)
• Melting Point: −22 °C (lit.)
• Boiling Point: 208-210 °C(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.418(lit.)
• Solubility: 20g/l
• Water Partition Coefficient: 20 g/L (20 ºC)
• PSA: 50.09000
• LogP: 0.46318
• Merck: 3786
• Vapor Pressure: 1 mmHg ( 67.8 °C)
• FEMA: 2427
• Sensitiveness: Sensitive to light
• Solubility: It is slightly soluble in water, soluble in lye and ammonia, and miscible in ethanol and ether. [11]

ethyl 2-cyanoacetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：3276
• WGK Germany：1
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37-S37/39-S26
• FLUKA BRAND F CODES：10
• RTECS：AG4110000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates